Cas no 1705414-48-7 (2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one
• CAS No: 1705414-48-7
• MF: C₁₈H₁₈ClNO₄S
• MW: 379.85782289505
• CID: 6378194
• PubChem ID: 90593325
• Update Time: 2025-08-05

2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one
• AKOS024885846
• F6442-0588
• 2-(2-chlorophenyl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)ethanone
• 2-(2-chlorophenyl)-1-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]ethanone
• 1705414-48-7
• 2-(2-chlorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C18H18ClNO4S/c1-24-14-6-8-15(9-7-14)25(22,23)16-11-20(12-16)18(21)10-13-4-2-3-5-17(13)19/h2-9,16H,10-12H2,1H3
• InChI Key： YDFPQJHEIAYLMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CC(C1)S(C1C=CC(=CC=1)OC)(=O)=O)=O

Computed Properties

• Exact Mass: 379.0645069g/mol
• Monoisotopic Mass: 379.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one

Introduction to 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one (CAS No. 1705414-48-7) and Its Emerging Applications in Chemical Biology

The compound 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one, identified by its CAS number 1705414-48-7, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. This heterocyclic scaffold, featuring a combination of chlorophenyl, methoxybenzenesulfonyl, and azetidinyl moieties, has garnered attention due to its structural complexity and versatile biological activities. The unique arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up diverse avenues for therapeutic applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating azetidine derivatives. Azetidine, a five-membered saturated nitrogen-containing ring, is known for its ability to mimic natural amino acid structures, making it an attractive scaffold for designing bioactive molecules. The presence of a sulfonyl group at the 3-position of the azetidine ring in 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one introduces additional pharmacophoric features that enhance its interaction with biological targets. This compound has been extensively studied for its potential role in modulating various cellular pathways, particularly those involved in inflammation and cancer.

One of the most compelling aspects of this compound is its ability to act as a modulator of enzyme activity. Specifically, research has indicated that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. By inhibiting these enzymes, 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one holds promise as a therapeutic agent for conditions characterized by excessive inflammation. For instance, studies have demonstrated its efficacy in reducing inflammatory responses in animal models of arthritis and other chronic inflammatory diseases.

Moreover, the compound's structure suggests potential applications in oncology. The chlorophenyl and methoxybenzenesulfonyl groups are known to enhance binding affinity to biological targets, making this molecule a candidate for developing small-molecule inhibitors targeting cancer-related pathways. Preliminary studies have shown that it can selectively inhibit the growth of certain cancer cell lines by disrupting critical signaling cascades involved in cell proliferation and survival. These findings align with the broader trend in oncology research towards identifying molecules that can selectively target malignant cells while minimizing toxicity to healthy tissues.

The synthesis of 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one is another area where this compound stands out. The multi-step synthetic route involves strategic functional group transformations that highlight the ingenuity of modern organic chemistry techniques. The introduction of the sulfonyl group at the 3-position of the azetidine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as transition metal-catalyzed reactions and enantioselective synthesis have been employed to optimize the synthetic pathway, making it both efficient and scalable for industrial applications.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology research. Its unique structure allows researchers to probe into the mechanisms of various biological processes at a molecular level. By studying how 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one interacts with biological targets, scientists can gain insights into disease pathogenesis and develop more targeted therapeutic strategies. For example, its interaction with specific proteins or enzymes can provide clues about how these molecules function under normal and pathological conditions.

The development of new drug candidates is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one has shown promise in overcoming some of these hurdles through structural modifications that enhance its pharmacokinetic properties. By optimizing the balance between lipophilicity and polarizability, researchers have been able to improve its solubility and stability in biological systems. These advancements are crucial for translating laboratory discoveries into viable clinical candidates.

Future directions in the study of this compound include exploring its potential as an antiviral agent. The ability of heterocyclic compounds to interfere with viral replication has been well-documented, and 2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one may offer a novel approach to combating viral infections. Its structural features could allow it to disrupt viral enzymes or inhibit viral entry into host cells, providing a new arsenal against pathogens that have become resistant to existing antiviral drugs.

In conclusion,2-(2-chlorophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylenethanone (CAS No. 1705414–48–7) is a multifaceted compound with significant implications for both chemical biology and drug discovery. Its unique structural features make it an attractive candidate for developing therapeutics targeting inflammation, cancer, and potentially viral infections. The ongoing research into this molecule underscores the importance of innovative approaches in uncovering new pharmacological agents that can address unmet medical needs.